Cas no 2138217-28-2 (Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate)

• Product Name: Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• CAS No: 2138217-28-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6389431
• PubChem ID: 165872621
• Update Time: 2025-05-19

Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate
• EN300-704528
• 2138217-28-2
• Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate

• Inchi： 1S/C13H22O3/c1-12(2)4-6-13(7-5-12,10-9-16-10)8-11(14)15-3/h10H,4-9H2,1-3H3
• InChI Key： WRXIJANTTHHVAR-UHFFFAOYSA-N
• SMILES： O1CC1C1(CC(=O)OC)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate

Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138217-28-2): A Comprehensive Overview

Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate, identified by its CAS number 2138217-28-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The presence of an oxiran-2-yl moiety and a bulky cyclohexyl group makes it a versatile building block for designing molecules with tailored biological activities.

The structural motif of Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate features a chiral center derived from the cyclohexane ring, which is further functionalized with a protecting group in the form of an oxiran-2-yl group. This configuration not only provides a stable scaffold for further derivatization but also opens up possibilities for asymmetric synthesis and catalytic transformations. The compound's ability to undergo ring-opening reactions with nucleophiles makes it a valuable reagent in constructing more complex molecules, particularly in the synthesis of heterocyclic compounds and peptidomimetics.

In recent years, there has been growing interest in the development of novel pharmacophores that can modulate biological pathways with high specificity and efficacy. The cyclohexyl moiety in Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate contributes to its lipophilicity, which is often a critical factor in drug design for achieving optimal pharmacokinetic properties. Additionally, the presence of the oxiran-2-yl group allows for facile introduction of various functional groups through nucleophilic substitution reactions, enabling the creation of diverse chemical libraries for high-throughput screening.

The compound has been explored in several cutting-edge research projects aimed at developing new therapeutic strategies. For instance, its structural framework has been utilized as a precursor in the synthesis of inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases. The ability to modify the cyclohexane ring and the oxirane ring independently provides chemists with a high degree of flexibility in designing molecules that can interact selectively with biological targets. This has led to promising results in preclinical studies where derivatives of this compound have demonstrated inhibitory activity against key enzymes involved in pain signaling pathways.

The synthetic methodologies involving Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate have also seen significant advancements. Recent publications highlight innovative catalytic approaches that enhance the efficiency and selectivity of key transformations. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents onto the cyclohexane ring, while palladium-catalyzed hydrogenation techniques have been used to achieve regioselective functionalization of the oxirane ring. These advances have not only streamlined the synthesis of this compound but also paved the way for its application in larger-scale production for industrial purposes.

The potential applications of Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate extend beyond pharmaceuticals into agrochemicals and materials science. Its structural features make it a suitable candidate for developing novel polymers with enhanced mechanical properties or for use as a chiral auxiliary in asymmetric catalysis. The ability to derivatize both the cyclohexane and oxirane moieties allows for fine-tuning of physical and chemical properties, making this compound a versatile tool in synthetic chemistry.

In conclusion, Methyl 2-[4,4-dimethyl-1-(oxiran-2-yl)cyclohexyl]acetate (CAS No. 2138217-28-2) represents a significant advancement in synthetic chemistry with broad implications for drug discovery and material science. Its unique structural features and reactivity profile make it an invaluable asset for chemists working on complex molecular architectures. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in future chemical innovations.